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Compound of Interest

Compound Name:
(S)-5-aminopiperidin-2-one

hydrochloride

Cat. No.: B591980 Get Quote

Technical Guide: (S)-5-Aminopiperidin-2-one
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of (S)-5-aminopiperidin-2-one
hydrochloride (CAS Number: 672883-95-3), a chiral heterocyclic compound. Due to the

limited availability of public research on this specific molecule, this document compiles known

information from commercial suppliers and provides hypothetical, illustrative protocols and

pathways based on related chemical structures. This guide is intended to serve as a

foundational resource for researchers interested in utilizing this compound as a building block

in synthetic chemistry and drug discovery.

Chemical and Physical Properties
(S)-5-aminopiperidin-2-one hydrochloride is a piperidinone derivative, a class of compounds

recognized for its utility in medicinal chemistry. The hydrochloride salt form enhances its

stability and solubility in aqueous media.
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The fundamental properties of (S)-5-aminopiperidin-2-one hydrochloride are summarized in

the table below.

Property Value Source(s)

CAS Number 672883-95-3 [1]

Molecular Formula C₅H₁₁ClN₂O [1]

Molecular Weight 150.61 g/mol [1]

Appearance White to off-white solid

Purity (Typical) ≥95% [1]

InChI

1S/C5H10N2O.ClH/c6-4-1-2-

5(8)7-3-4;/h4H,1-3,6H2,

(H,7,8);1H/t4-;/m0./s1

[2]

SMILES Cl.N[C@H]1CCC(=O)NC1 [2]

Physical Properties
Specific quantitative physical property data for (S)-5-aminopiperidin-2-one hydrochloride is

not extensively reported in peer-reviewed literature. The following table indicates the current

status of available data.

Property Value Notes

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available

Expected to be soluble in

water and polar organic

solvents like methanol and

DMSO.

Safety and Handling
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(S)-5-aminopiperidin-2-one hydrochloride is classified with GHS07 for potential hazards.

Standard laboratory safety protocols should be followed when handling this compound.

Hazard Identification
Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral GHS07 Warning
H302: Harmful if

swallowed

Skin Irritation GHS07 Warning
H315: Causes skin

irritation

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation

Respiratory Irritation GHS07 Warning
H335: May cause

respiratory irritation

Precautionary Measures and Storage
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Category Precautionary Statements

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P280:

Wear protective gloves/ eye protection/ face

protection.

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell. P305 + P351

+ P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. P337 + P313: If eye irritation persists:

Get medical advice/attention.

Storage

Store in a well-ventilated place. Keep container

tightly closed. Recommended storage

conditions are in an inert atmosphere at 2-8°C.

[3]

Disposal

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and analysis of (S)-5-
aminopiperidin-2-one hydrochloride are not readily available in the public domain. The

following sections provide illustrative methodologies based on the synthesis and analysis of

structurally related compounds.

Hypothetical Synthesis Workflow
A plausible synthetic route to (S)-5-aminopiperidin-2-one hydrochloride could start from L-

glutamic acid, involving Boc protection, cyclization, and subsequent deprotection and salt

formation.
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Step 1: Protection

Step 2: Cyclization

Step 3: Reduction & Lactam Formation

Step 4: Deprotection & Salt Formation

L-Glutamic Acid

Boc-Protected Glutamic Acid

(Boc)2O, Base

(S)-5-Oxo-pyrrolidine-2-carboxylic acid (Boc-protected)

Coupling Agent (e.g., DCC/EDC)

Boc-(S)-5-aminopiperidin-2-one

Reduction (e.g., NaBH4), then intramolecular cyclization

(S)-5-aminopiperidin-2-one hydrochloride

HCl in organic solvent

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for (S)-5-aminopiperidin-2-one hydrochloride.

Illustrative Purification and Analysis Workflow
Post-synthesis, the product would require purification, typically by recrystallization or column

chromatography, followed by analytical characterization to confirm its identity and purity.
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Crude Product from Synthesis

Purification

Recrystallization or Column Chromatography Purified (S)-5-aminopiperidin-2-one HCl

Characterization

NMR (1H, 13C)
 HPLC/UPLC

 Mass Spectrometry (HRMS)
 FT-IR

Purity & Identity Confirmed

Click to download full resolution via product page

Caption: General workflow for purification and analysis.

Biological Activity and Applications
There is currently no specific information in the peer-reviewed literature detailing the biological

activity or mechanism of action of (S)-5-aminopiperidin-2-one hydrochloride. However, the

piperidine scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-

approved drugs targeting a wide range of biological entities, including enzymes and G-protein

coupled receptors.

Potential as a Synthetic Building Block
Given its chiral nature and functional groups (a secondary amine within a lactam ring and a

primary amine), this compound is a valuable building block for creating libraries of more
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complex molecules for drug discovery screening.

Hypothetical Signaling Pathway Interaction
To illustrate a potential application in drug development, the following diagram shows a generic

signaling pathway where a hypothetical drug candidate, derived from (S)-5-aminopiperidin-2-
one hydrochloride, acts as an inhibitor of a kinase. This is a purely illustrative diagram and

does not represent a known biological activity of the compound.
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(S)-5-aminopiperidin-2-one
-derived inhibitor
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Gene Expression
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Click to download full resolution via product page

Caption: Hypothetical inhibition of a kinase signaling pathway.

Conclusion
(S)-5-aminopiperidin-2-one hydrochloride is a chiral chemical entity with potential

applications as a scaffold in synthetic and medicinal chemistry. While detailed public data on its

physical properties, specific synthesis protocols, and biological activity are scarce, this guide

consolidates the currently available information. Further research is necessary to fully

characterize this compound and explore its potential in drug development and other scientific

disciplines. Researchers are advised to confirm product specifications with their suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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